Cas no 100427-82-5 (Benzenemethanamine,4-chloro-N-(2-chloroethyl)-N-ethyl-)

• Product Name: Benzenemethanamine,4-chloro-N-(2-chloroethyl)-N-ethyl-
• CAS No: 100427-82-5
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• CID: 182714
• PubChem ID: 46223
• Update Time: 2025-04-19

Benzenemethanamine,4-chloro-N-(2-chloroethyl)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-chloro-N-(2-chloroethyl)-N-ethyl-
• 2-chloro-N-[(4-chlorophenyl)methyl]-N-ethylethanamine
• Benzylamine,p-chloro-N-(2-chloroethyl)-N-ethyl- (6CI)
• AKOS012693567
• 2-Chloro-N-[(4-chlorophenyl)methyl]-N-ethylethan-1-amine
• p-Chloro-N-(2-chloroethyl)-N-ethylbenzylamine
• 100427-82-5
• DTXSID60905481
• BRN 2693280
• BENZYLAMINE, p-CHLORO-N-(2-CHLOROETHYL)-N-ETHYL-

• Inchi： 1S/C11H15Cl2N/c1-2-14(8-7-12)9-10-3-5-11(13)6-4-10/h3-6H,2,7-9H2,1H3
• InChI Key： DQVHBIDSEFMVEU-UHFFFAOYSA-N
• SMILES： ClCCN(CC)CC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 231.058155g/mol
• Monoisotopic Mass: 231.058155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.15g/mol
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.147
• Boiling Point: 256.8°Cat760mmHg
• Flash Point: 109.1°C
• Refractive Index: 1.536
• PSA: 3.24000
• LogP: 3.40070